Cas no 1696406-35-5 (tert-Butyl ((3S)-1-hydroxy-2-oxo-4-vinylazetidin-3-yl)carbamate)

• Product Name: tert-Butyl ((3S)-1-hydroxy-2-oxo-4-vinylazetidin-3-yl)carbamate
• CAS No: 1696406-35-5
• MF: C₁₀H₁₆N₂O₄
• MW: 228.245042800903
• CID: 4612924
• Update Time: 2025-06-11

tert-Butyl ((3S)-1-hydroxy-2-oxo-4-vinylazetidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((3S)-1-hydroxy-2-oxo-4-vinylazetidin-3-yl)carbamate

• Inchi： 1S/C10H16N2O4/c1-5-6-7(8(13)12(6)15)11-9(14)16-10(2,3)4/h5-7,15H,1H2,2-4H3,(H,11,14)/t6?,7-/m0/s1
• InChI Key： VKCBVFITKCAJBA-MLWJPKLSSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1C(=O)N(O)C1C=C

Additional information on tert-Butyl ((3S)-1-hydroxy-2-oxo-4-vinylazetidin-3-yl)carbamate

Introduction to tert-Butyl ((3S)-1-hydroxy-2-oxo-4-vinylazetidin-3-yl)carbamate (CAS No. 1696406-35-5)

tert-Butyl ((3S)-1-hydroxy-2-oxo-4-vinylazetidin-3-yl)carbamate, with the CAS number 1696406-35-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a member of the azetidine family, characterized by its unique structural features, including a hydroxy group, an oxo group, and a vinylic substituent. These functional groups contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of tert-Butyl ((3S)-1-hydroxy-2-oxo-4-vinylazetidin-3-yl)carbamate is particularly noteworthy due to its chiral center at the azetidine ring. The (3S) configuration imparts specific stereochemical properties that can influence its interactions with biological targets. This chirality is crucial for optimizing the compound's pharmacological profile, including its potency, selectivity, and metabolic stability.

In recent years, there has been a surge in research focused on the development of novel compounds for treating various diseases. tert-Butyl ((3S)-1-hydroxy-2-oxo-4-vinylazetidin-3-yl)carbamate has been identified as a promising lead compound in several areas of medicinal chemistry. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that this compound can effectively inhibit certain kinases and proteases, which are implicated in conditions such as cancer and inflammatory disorders.

The biological activity of tert-Butyl ((3S)-1-hydroxy-2-oxo-4-vinylazetidin-3-yl)carbamate has been evaluated through a series of in vitro and in vivo experiments. In cell-based assays, it has demonstrated significant antiproliferative effects on cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its ability to modulate signaling pathways involved in cell growth and survival has been extensively studied. These findings have paved the way for further preclinical and clinical investigations to assess its therapeutic potential.

The synthesis of tert-Butyl ((3S)-1-hydroxy-2-oxo-4-vinylazetidin-3-yl)carbamate involves a multi-step process that requires precise control over reaction conditions to ensure the formation of the desired stereoisomer. Various synthetic routes have been developed to optimize yield and purity, with a focus on minimizing side reactions and by-products. One common approach involves the use of chiral auxiliaries or catalysts to achieve high enantioselectivity during the key steps of the synthesis.

In addition to its potential therapeutic applications, tert-Butyl ((3S)-1-hydroxy-2-oxo-4-vinylazetidin-3-yl)carbamate has also been studied for its use as a building block in the synthesis of more complex molecules. Its unique structural features make it an attractive starting material for the development of novel drugs with enhanced pharmacological properties. Researchers have explored its utility in combinatorial chemistry and high-throughput screening platforms to identify new leads for drug discovery.

The safety profile of tert-Butyl ((3S)-1-hydroxy-2-o xo -4-viny l azetidin - 3 - yl ) carbamate strong > is another critical aspect that has been thoroughly investigated. Preclinical studies have shown that it exhibits favorable toxicity profiles and good pharmacokinetic properties, making it suitable for further development as a therapeutic agent. However, ongoing research is necessary to fully understand its long-term effects and potential side effects in humans.

In conclusion, tert - But yl ( ( 3 S ) - 1 - hydrox y - 2 - ox o - 4 - viny l azetidin - 3 - yl ) carbamate strong > (CAS No . 1696406 - 35 - 5 ) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research . Its unique chemical structure , combined with its potential biological activities , makes it an exciting candidate for further investigation . As research continues , it is likely that this compound will play a significant role in the development of new therapies for various diseases . p >